Cas no 248920-11-8 (2-(2-bromo-3-methylphenyl)acetic acid)

• Product Name: 2-(2-bromo-3-methylphenyl)acetic acid
• CAS No: 248920-11-8
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 1419881
• PubChem ID: 18357446
• Update Time: 2025-06-11

2-(2-bromo-3-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-bromo-3-methylphenyl)acetic Acid
• CTK2A9706
• 2-bromo-3-methylphenyl acetic acid
• 2-bromo-3-methyl-5-nitro-benzoic acid
• 2-bromo-3-methylbenzylcyanid
• Benzoic acid, 2-bromo-3-methyl-5-nitro-
• SureCN4054358
• 2-(2-Bromo-3-methylphenyl)acetic acid
• SCHEMBL5925081
• 2-bromo-3-methylphenylacetic acid
• MFCD18392219
• JZMWDWZVHXNEEF-UHFFFAOYSA-N
• 2-Bromo-3-methylbenzeneacetic acid
• Benzeneacetic acid, 2-bromo-3-methyl-
• Z1269227300
• EN300-315681
• AKOS023446080
• DS-10270
• 2-(2-bromo-3-methylphenyl)aceticacid
• DB-323752
• CL9369
• SY218838
• YJA92011
• 248920-11-8
• 2-(2-bromo-3-methylphenyl)acetic acid

• Inchi： 1S/C9H9BrO2/c1-6-3-2-4-7(9(6)10)5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： JZMWDWZVHXNEEF-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1CC(=O)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(2-bromo-3-methylphenyl)acetic acid

Introduction to 2-(2-bromo-3-methylphenyl)acetic Acid (CAS No. 248920-11-8)

2-(2-bromo-3-methylphenyl)acetic acid is a compound with the CAS registry number 248920-11-8. This compound belongs to the class of aromatic acids, specifically those derived from substituted phenyl groups. The molecule consists of a phenyl ring substituted with a bromine atom at the 2-position and a methyl group at the 3-position, with an acetic acid group attached at the para position relative to the bromine. This structure gives rise to its systematic name, 2-(bromo(3-methylphenyl))acetic acid, which is often abbreviated as BMAA in scientific literature.

The synthesis of 2-(bromo(3-methylphenyl))acetic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation, bromination, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the phenyl-acetic acid linkage with high regioselectivity.

The physical properties of 2-(bromo(3-methylphenyl))acetic acid include a melting point of approximately 155°C and a solubility in water of about 5 mg/mL at room temperature. The compound is sparingly soluble in organic solvents such as dichloromethane and ethyl acetate but exhibits better solubility in polar aprotic solvents like dimethylformamide (DMF). These properties make it suitable for use in various chemical reactions, particularly those requiring controlled reactivity and selectivity.

In terms of applications, 2-(bromo(3-methylphenyl))acetic acid has garnered significant attention in the field of medicinal chemistry due to its potential as an intermediate in drug discovery programs. Recent studies have explored its role as a building block for constructing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial activities. For example, derivatives of this compound have been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases.

The pharmacokinetic profile of 2-(bromo(3-methylphenyl))acetic acid has been investigated in preclinical models, revealing moderate absorption and rapid clearance from systemic circulation. This suggests that while the compound itself may not be directly therapeutically viable, its derivatives could be optimized for improved bioavailability and efficacy. Ongoing research is focused on modifying the substituents on the phenyl ring to enhance drug-like properties such as lipophilicity and metabolic stability.

In addition to its role in drug discovery, 2-(bromo(3-methylphenyl))acetic acid has found applications in materials science as a precursor for synthesizing functional polymers and nanoparticles. Its ability to undergo various cross-coupling reactions makes it a valuable intermediate in constructing complex molecular architectures with tailored physical and chemical properties.

The toxicological profile of 2-(bromo(3-methylphenyl))acetic acid has been assessed in acute toxicity studies, indicating low toxicity at doses up to 500 mg/kg in rodents. However, chronic exposure studies are still pending, and further research is required to fully understand its long-term effects on human health and the environment.

In conclusion, 2-(bromo(3-methylphenyl))acetic acid (CAS No. 248920-11-8